1-isobutyl-1H-imidazo[4,5-c]quinoline-5-oxide
1-isobutyl-1H-imidazo[4,5-c]quinoline-5-oxide
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
a pharmacologically active compound related to Imiquimod
a pharmacologically active compound related to Imiquimod
Brand Name:
Vulcanchem
CAS No.:
99010-63-6
VCID:
VC21353571
InChI:
InChI=1S/C14H15N3O/c1-10(2)7-16-9-15-12-8-17(18)13-6-4-3-5-11(13)14(12)16/h3-6,8-10H,7H2,1-2H3
SMILES:
CC(C)CN1C=NC2=C1C3=CC=CC=C3[N+](=C2)[O-]
Molecular Formula:
C14H15N3O
Molecular Weight:
241.29 g/mol
1-isobutyl-1H-imidazo[4,5-c]quinoline-5-oxide
CAS No.: 99010-63-6
Cat. No.: VC21353571
Molecular Formula: C14H15N3O
Molecular Weight: 241.29 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards a pharmacologically active compound related to Imiquimod |
|---|---|
| CAS No. | 99010-63-6 |
| Molecular Formula | C14H15N3O |
| Molecular Weight | 241.29 g/mol |
| IUPAC Name | 1-(2-methylpropyl)-5-oxidoimidazo[4,5-c]quinolin-5-ium |
| Standard InChI | InChI=1S/C14H15N3O/c1-10(2)7-16-9-15-12-8-17(18)13-6-4-3-5-11(13)14(12)16/h3-6,8-10H,7H2,1-2H3 |
| Standard InChI Key | RBKTVDLDAPUNMV-UHFFFAOYSA-N |
| SMILES | CC(C)CN1C=NC2=C1C3=CC=CC=C3[N+](=C2)[O-] |
| Canonical SMILES | CC(C)CN1C=NC2=C1C3=CC=CC=C3[N+](=C2)[O-] |
| Appearance | Powder |
| Melting Point | 205 - 214° C |
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